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Introduction

MPX-004 is a potent and selective negative allosteric modulator (NAM) of the GIUN2A subunit
of the N-methyl-D-aspartate (NMDA) receptor.[1][2] The NMDA receptor, a crucial component
of excitatory synaptic transmission in the central nervous system, is implicated in numerous
physiological processes, including synaptic plasticity, learning, and memory. Dysregulation of
NMDA receptor activity, particularly through the GIUN2A subunit, is associated with various
neurological and psychiatric disorders.[3] This document provides detailed application notes
and protocols for the use of MPX-004 in in vitro primary neuron culture studies, focusing on its
neuroprotective potential against excitotoxicity.

Mechanism of Action

MPX-004 selectively inhibits NMDA receptors containing the GIuN2A subunit.[1][2] It acts as a
negative allosteric modulator, binding to a site distinct from the glutamate and glycine binding
sites. This binding reduces the probability of the ion channel opening in response to agonist
stimulation, thereby decreasing Ca2+ influx.[4] In primary cortical neurons, maximal
concentrations of MPX-004 have been shown to inhibit approximately 30% of the total NMDA
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receptor-mediated current, highlighting its specificity for the GIuUN2A-containing receptor

population.[1][5][6][7]

Quantitative Data Summary

The following tables summarize the key quantitative parameters of MPX-004 activity from

various in vitro studies.

Parameter Cell Typel/System Value Reference
HEK cells expressing

IC50 79 nM [1][2][8]
human GIuN2A
Xenopus oocytes

IC50 expressing human 198 nM [8]
GIuN1/GIuN2A

Inhibition of NMDA- Rat primary cortical

: ~30% [L1[5106]1[7]
activated current neurons (at 10 uM)
Inhibition of NMDA )
) Rat hippocampal
receptor-mediated ~60% [1][5][6]

fEPSPs

slices (at 30-50 puM)

Table 1: Potency and Efficacy of MPX-004 in Various In Vitro Systems

Signaling Pathway of MPX-004 Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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